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Compound of Interest

Compound Name: Itraconazole-d3

Cat. No.: B602483 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Itraconazole-d3. It

is intended for researchers, scientists, and professionals in drug development to ensure a safe

laboratory environment.

Hazard Identification and Safety Summary
Itraconazole-d3 is a deuterated form of Itraconazole, an antifungal agent. As with its parent

compound, it should be handled with care due to its potential health hazards.
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Hazard Classification Category Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[1][2]

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation[1]

[2]

Reproductive Toxicity Category 1B
May damage fertility or the

unborn child[1][3]

Effects on or via Lactation -
May cause harm to breast-fed

children[1][3]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation[1][2][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure.[5] All PPE should be selected

based on the specific tasks being performed.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant, powder-

free, disposable gloves (e.g.,

Viton™, nitrile rubber).[3][6][7]

Double gloving is required.[7]

Prevents skin contact and

irritation.[1] Powder can

absorb hazardous materials.[7]

Eye & Face Protection

Safety glasses with side-

shields or tightly sealed

goggles.[2][3] A face shield

may be used in combination

with goggles for splash

protection.[5]

Protects against dust particles,

splashes, and sprays that can

cause serious eye irritation.[1]

Body Protection

A long-sleeved, seamless

gown or a protective laboratory

coat.[2][7] Impervious clothing

or coveralls ("bunny suits")

offer more complete protection.

[2][7]

Minimizes skin exposure and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

is required if dust is generated

or if working outside of a

ventilated enclosure.[2][8]

Protects against inhalation,

which can cause respiratory

irritation.[1][2]

Foot Protection

Closed-toe shoes. Chemical-

resistant shoe covers should

be worn in areas of high

contamination risk.[7][8]

Protects feet from spills and

prevents the spread of

contamination.

Operational and Disposal Plans
Follow these step-by-step procedures to ensure safe handling and disposal of Itraconazole-
d3.

Step-by-Step Handling Protocol
Preparation:
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Read and understand the Safety Data Sheet (SDS) thoroughly before use.[1] Obtain special

instructions before handling.[1]

Ensure a designated handling area is clean and prepared.

Work exclusively within a well-ventilated area, such as a chemical fume hood or a ventilated

balance enclosure, to minimize dust inhalation.[2][9]

Verify that an accessible safety shower and eye wash station are available.[2]

Handling:

Don all required PPE as specified in the table above.

Avoid the formation of dust when handling the powder.[9]

Weigh and handle the substance carefully to prevent spills.

Keep the container tightly closed when not in use.[2][9]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly with soap and water immediately after handling and before leaving

the laboratory.[1][9]

Storage:

Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated place.[9]

Store locked up and away from incompatible materials such as oxidizing agents.[1][2][9]

First Aid Procedures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Instructions

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If

eye irritation persists, seek medical attention.[1]

[9]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[1][9] Wash contaminated clothing before

reuse.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If feeling

unwell, call a POISON CENTER or a doctor.[1]

[2][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or a doctor

immediately if you feel unwell.[1][9]

Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the area.

Wear full PPE, including respiratory protection.

Avoid generating dust.[9]

For minor spills, carefully sweep up the solid material and place it into a suitable, labeled

container for hazardous waste disposal.[9]

Clean the spill area thoroughly to remove any residual contamination.[9]

Prevent spilled material from entering drains or waterways.[9]
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Waste Disposal:

Dispose of Itraconazole-d3 and any contaminated materials (e.g., gloves, wipes,

containers) as hazardous waste.[10]

All disposal must be conducted through an approved waste disposal plant and in accordance

with all local, regional, and national regulations.[1][2][9]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Itraconazole-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b602483?utm_src=pdf-body
https://datasheets.scbt.com/sc-205724.pdf
https://www.lgcstandards.com/medias/sys_master/root/h96/h40/11120675192862/SDS_TRC-I937503-100MG_ST-WB-MSDS-6911273-1-1-1/SDS-TRC-I937503-100MG-ST-WB-MSDS-6911273-1-1-1.PDF
https://file.medchemexpress.com/batch_PDF/HY-17514/Itraconazole-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/I2662_AGHS.pdf
https://www.benchchem.com/product/b602483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling

Emergency Protocol

Review SDS & Protocols

Prepare Ventilated Workspace

Verify Emergency Equipment
(Eyewash, Shower)

Don Full PPE
(Double Gloves, Gown, Goggles, Respirator)

Handle Itraconazole-d3
(Weighing, Transferring)

Decontaminate Surfaces & Equipment Spill or Exposure Occurs

Doff PPE Correctly

Segregate Hazardous Waste

Store Waste Securely

Arrange for Approved Disposal

Follow First Aid Procedures

Exposure

Execute Spill Response

Spill

Click to download full resolution via product page

Caption: Workflow for safe handling of Itraconazole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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